![molecular formula C8H5Br B014331 1-Bromo-2-ethynylbenzene CAS No. 766-46-1](/img/structure/B14331.png)
1-Bromo-2-ethynylbenzene
Overview
Description
1-Bromo-2-ethynylbenzene (BEB) is a haloalkyne . It is also known by the synonym 2-Bromophenylacetylene . It appears as a light yellow to brown clear liquid .
Synthesis Analysis
1-Bromo-2-ethynylbenzene undergoes Sonogashira coupling with methyl 2-iodobenzoate to form bromo tolane derivative . This reaction is a key step in the synthesis of various organic compounds.Molecular Structure Analysis
The molecular formula of 1-Bromo-2-ethynylbenzene is C8H5Br . The molecular weight is 181.03 . The structure of this compound includes a bromine atom attached to a benzene ring, which is further connected to an ethynyl group .Chemical Reactions Analysis
As mentioned earlier, 1-Bromo-2-ethynylbenzene is involved in Sonogashira coupling reactions . This reaction is commonly used in organic chemistry to form carbon-carbon bonds.Physical And Chemical Properties Analysis
1-Bromo-2-ethynylbenzene has a boiling point of 92-93 °C at 20 mmHg . The density is 1.443 g/mL at 25 °C . The refractive index is 1.595 .Scientific Research Applications
Synthesis of Bromo Tolane Derivative
1-Bromo-2-ethynylbenzene (BEB) is a haloalkyne that undergoes Sonogashira coupling with methyl 2-iodobenzoate to form a bromo tolane derivative . This reaction is significant in the field of organic chemistry, particularly in the synthesis of complex organic molecules.
Synthesis of Dibenzothiophene Derivative
1-Bromo-2-ethynylbenzene can be used in the synthesis of 1-(2-bromophenyl)-2-(dibenzo[b,d]thiophen-4-yl)ethanone . This compound has potential applications in the development of organic semiconductors and optoelectronic devices.
Click Chemistry
In the field of click chemistry, 1-Bromo-2-ethynylbenzene can be used as a building block for the synthesis of various organic compounds . Click chemistry is a modular synthetic strategy that uses reliable and selective reactions to generate substances quickly and efficiently.
Synthesis of Electronic Devices
1-Bromo-2-ethynylbenzene can be used as a reagent for terminal ethynes in the synthesis of electronic devices . This application is particularly relevant in the field of materials science and engineering.
Safety and Hazards
1-Bromo-2-ethynylbenzene is classified as a combustible liquid . It can cause skin irritation and serious eye irritation . Safety measures include avoiding heat/sparks/open flames/hot surfaces, washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and storing in a well-ventilated place .
Mechanism of Action
Target of Action
1-Bromo-2-ethynylbenzene (BEB) primarily targets enzymes involved in electrophilic aromatic substitution reactions. These enzymes facilitate the formation of sigma bonds between the compound and aromatic rings, which is crucial for its biological activity .
Mode of Action
BEB interacts with its targets through a two-step mechanism. Initially, the electrophile forms a sigma bond with the benzene ring, generating a positively charged benzenonium intermediate. Subsequently, a proton is removed from this intermediate, yielding a substituted benzene ring . This interaction alters the electronic structure of the target molecules, leading to changes in their activity.
Biochemical Pathways
The primary biochemical pathway affected by BEB is the electrophilic aromatic substitution pathway. This pathway involves the formation of a benzenonium intermediate, which is a key step in the substitution of hydrogen atoms on the benzene ring with other substituents. The downstream effects include the formation of various substituted benzene derivatives, which can have diverse biological activities .
Pharmacokinetics
The pharmacokinetics of BEB, including its absorption, distribution, metabolism, and excretion (ADME) properties, are crucial for its bioavailability. BEB is likely absorbed through passive diffusion due to its small molecular size and lipophilicity. It is distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys. These properties impact its bioavailability and the duration of its action in the body .
Result of Action
At the molecular level, BEB’s action results in the formation of substituted benzene derivatives, which can modulate the activity of various enzymes and receptors. At the cellular level, these changes can affect cell signaling pathways, leading to alterations in cell function and behavior .
Action Environment
Environmental factors such as pH, temperature, and the presence of other chemicals can influence the action, efficacy, and stability of BEB. For instance, higher temperatures may increase the reaction rate, while extreme pH levels could affect the compound’s stability and reactivity. Additionally, the presence of other reactive chemicals could lead to competitive interactions, impacting BEB’s effectiveness .
properties
IUPAC Name |
1-bromo-2-ethynylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br/c1-2-7-5-3-4-6-8(7)9/h1,3-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVDOYUFNRDGYGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=CC=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00345140 | |
Record name | 1-Bromo-2-ethynylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00345140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-ethynylbenzene | |
CAS RN |
766-46-1 | |
Record name | 1-Bromo-2-ethynylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00345140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Bromo-2-ethynylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How can 1-bromo-2-ethynylbenzene be utilized in the development of molecular electronics?
A: 1-bromo-2-ethynylbenzene serves as a promising building block in molecular electronics due to its ability to covalently bond with silicon substrates. [] This covalent attachment is particularly interesting for developing molecular-scale electronic components. Researchers are investigating how the conductivity through 1-bromo-2-ethynylbenzene molecules attached to silicon surfaces changes based on the alignment of the substrate's conduction and valence bands with the molecule's bonding and antibonding energy levels. [] This research aims to understand and control electron flow at the molecular level, paving the way for smaller and more efficient electronic devices.
Q2: What synthetic strategies can be employed to utilize 1-bromo-2-ethynylbenzene as a precursor for more complex molecules?
A: 1-bromo-2-ethynylbenzene acts as a versatile starting material for synthesizing dibenzopentalenes, a class of compounds with interesting electronic properties. [] A novel synthetic route utilizes nickel(0) complexes to couple two molecules of 1-bromo-2-ethynylbenzene, forming three new carbon-carbon bonds in a single step. [] This method offers a streamlined approach to access dibenzopentalenes with diverse functional groups, expanding the possibilities for tailoring their electronic properties for various applications.
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